Cas no 1392473-89-0 (tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1392473-89-0
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5100296
• Update Time: 2026-03-03

tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate
• tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-7(11(12,13)14)4-8(15)6-16/h7-8H,4-6,15H2,1-3H3/t7-,8+/m0/s1
• InChI Key： MTUOZRYHCWOEFS-JGVFFNPUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(F)(F)F)C[C@@H](N)C1

Computed Properties

• Exact Mass: 268.14
• Monoisotopic Mass: 268.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Additional information on tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate

Introduction to Tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1392473-89-0)

Tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1392473-89-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The presence of both tert-butyl and cis configurations, along with the incorporation of a trifluoromethyl group, contributes to its distinct chemical properties and potential applications in medicinal chemistry.

The chemical structure of tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate consists of a piperidine ring substituted with an amino group at the 3-position, a trifluoromethyl group at the 5-position, and a tert-butyl carboxylate moiety at the 1-position. This arrangement imparts a high degree of steric hindrance and electronic richness, making it an attractive scaffold for designing novel pharmacophores. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of new therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The compound tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate has been explored as a key intermediate in the synthesis of potential drug candidates. Its unique structural features make it a versatile building block for constructing more complex molecules with tailored biological activities.

One of the most compelling aspects of tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with various diseases. By incorporating this compound into drug molecules, researchers aim to develop selective kinase inhibitors that can modulate signaling pathways involved in disease progression.

The use of computational methods and high-throughput screening has facilitated the rapid identification of promising candidates for further optimization. These approaches have allowed researchers to evaluate the binding affinity and selectivity of different derivatives of tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate, leading to the discovery of novel compounds with improved pharmacological properties.

In addition to its role in kinase inhibition, tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate has also been investigated for its potential in treating neurological disorders. The piperidine core is a common motif in many central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. Researchers have leveraged this property to design molecules that can interact with CNS-specific targets.

The trifluoromethyl group in the structure not only enhances metabolic stability but also influences electronic properties, which can be exploited to optimize drug-like characteristics such as solubility and bioavailability. These factors are essential for ensuring that a drug candidate can reach its target site effectively and maintain its activity over time.

The synthesis of tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These methods are crucial for producing compounds that exhibit optimal biological activity without unwanted side effects.

The growing body of research on tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate underscores its significance as a versatile intermediate in pharmaceutical chemistry. As our understanding of disease mechanisms continues to evolve, so does our ability to design more effective therapeutic agents. This compound represents a promising tool for researchers working on next-generation drugs targeting various diseases.

In conclusion, tert-butyl cis-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1392473-89-0) is a multifaceted compound with significant potential in drug development. Its unique structural features make it an invaluable building block for designing novel bioactive molecules with applications across multiple therapeutic areas. As research progresses, we can expect to see further innovations leveraging this compound's potential to address unmet medical needs.